molecular formula C2La- B083422 Lanthanum carbide CAS No. 12071-15-7

Lanthanum carbide

Cat. No. B083422
CAS RN: 12071-15-7
M. Wt: 162.93 g/mol
InChI Key: ZKEYULQFFYBZBG-UHFFFAOYSA-N
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Description

Lanthanum carbide is a chemical compound that is being studied for the manufacture of certain types of superconductors and nanotubes . It can be prepared by reacting lanthanum oxide (La2O3) with carbon in an electric furnace, or by melting pellets of the elements in an arc furnace .


Synthesis Analysis

The synthesis of Lanthanum carbide involves reacting lanthanum oxide (La2O3) with carbon in an electric furnace, or by melting pellets of the elements in an arc furnace . In addition, a study has shown that doping rare earth elements in WC-Co cemented carbide can make the additives and the original elements form a complex structure, thus further strengthening the overall structure and improving the comprehensive properties of cemented carbide .


Molecular Structure Analysis

The crystal structure of LaC2 shows that it contains C2 units with a C-C bond length of 130.3 pm, which is longer than the C-C bond length in calcium carbide, 119.2 pm, which is close to that of ethyne . The structure of LaC2 can be described as La3+C22− (e-) where the electron enters the conduction band and antibonding orbitals on the C2 anion, increasing the bond length .


Chemical Reactions Analysis

LaC2 reacts with water to form acetylene, C2H2, and a mixture of complex hydrocarbons . More covalent bonds are generated near lanthanum atoms at the interface junction, which enhances the interface bonding strength, makes the whole structure more stable, and the unit cell doped with La element has better stability and improves the overall toughness .


Physical And Chemical Properties Analysis

LaC2 is a metallic conductor, in contrast to CaC2 which is an insulator . Lanthanum carbide has also shown superconductive properties when converted into a layered lanthanum carbide halide La2C2X2 (X=Br,I). Investigations using high-resolution neutron powder diffraction measurements from room temperature to 1.5 Kelvin showed that it has superconductive properties at about 7.03 Kelvin for X=Br and at about 1.7 Kelvin for X=I, respectively .

Safety And Hazards

Lanthanum Carbide is a flammable solid . It should be handled with care to avoid any potential hazards.

properties

InChI

InChI=1S/C2.La/c1-2;/q-1;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKEYULQFFYBZBG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[C-]#[C].[La]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2La-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60894846
Record name Lanthanum carbide
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Molecular Weight

162.93 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Yellow-brown powder; [MSDSonline]
Record name Lanthanum carbide
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Product Name

Lanthanum carbide

CAS RN

12071-15-7
Record name Lanthanum carbide (LaC2)
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Record name Lanthanum carbide (LaC2)
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Record name Lanthanum carbide
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Record name Lanthanum dicarbide
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Citations

For This Compound
355
Citations
MM Alvarez, EG Gillan, K Holczer… - The Journal of …, 1991 - ACS Publications
Application of the Krátschmer-Huffman method to a lanthana-graphite mixture yields an extractable molecule of formula La2C8o, in addition to the recently reported LaC82. Its solubility …
Number of citations: 260 pubs.acs.org
S Bandow, H Shinohara, Y Saito… - The Journal of …, 1993 - ACS Publications
A high yield synthesis for lanthanofullerenes has been studied by a newly developed fullerene arc generator equipped with an anaerobic sampling apparatus. The yield of the …
Number of citations: 96 pubs.acs.org
L Biasetto, P Zanonato, S Carturan… - Journal of nuclear …, 2008 - Elsevier
Porous lanthanum carbide (LaC 2 ) based materials were prepared from lanthanum oxalate (La 2 (C 2 O 4 ) 3 ), lanthanum oxide (La 2 O 3 ) and graphite mixtures. The molar ratio …
Number of citations: 21 www.sciencedirect.com
M Liu, JM Cowley - Carbon, 1995 - Elsevier
The morphologies of lanthanum-filled carbon nanotubes and nanoparticles, made by arc-discharging carbon-La 2 O 3 composites, were examined with high-resolution transmission …
Number of citations: 57 www.sciencedirect.com
S Corradetti, L Biasetto, MDM Innocentini… - Ceramics …, 2016 - Elsevier
… In the present work, polymeric fibers were used as pore formers for the production of lanthanum carbide targets with enhanced permeability. The main goal was the development of …
Number of citations: 26 www.sciencedirect.com
S Corradetti, SM Carturan, A Andrighetto… - Ceramics …, 2017 - Elsevier
Lanthanum carbide based targets were produced as benchmark tests before the production of radioactive uranium carbide targets. Carbides possessing excess carbon and porosity …
Number of citations: 11 www.sciencedirect.com
A Lassesson, A Gromov, K Mehlig… - The Journal of …, 2003 - pubs.aip.org
… When the metallofullerene was excited by a 337 nm ns laser, small lanthanum–carbide … The lanthanum–carbide fragments ejected from La@C82 decrease in size with increasing …
Number of citations: 15 pubs.aip.org
LI Qiting, NI Jiansen, WU Yiqing, DU Yanan… - Journal of Rare …, 2011 - Elsevier
… Abstract: The lanthanum carbide alloy was induction melted … a simple hydrolysis of lanthanum carbide at room temperature … and the mass ratio of lanthanum carbide powders to H2O on …
Number of citations: 15 www.sciencedirect.com
M Namura, I Waki, Y Sato, G Yamamoto, A Okubo… - Materials Letters, 2009 - Elsevier
… ), LaB 6 (lanthanum hexaboride) and LaC 2 (lanthanum carbide) [3]. As La has a low melting point, … Here, we investigate a composite made of lanthanum carbide encapsulated carbon …
Number of citations: 5 www.sciencedirect.com
K Ahn, BJ Gibson, RK Kremer… - The Journal of …, 1999 - ACS Publications
The superconducting properties of La 2 C 2 (X, X‘) 2 (X, X‘ = Cl, Br, I) are investigated. Three different samples of La 2 C 2 Br 2 , which are obtained under different synthesis conditions, …
Number of citations: 53 pubs.acs.org

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